Cyclopentanecarboxylic acid, 1-[(methylsulfonyl)amino]-(9CI)

Specification

• Molecular Formula: C7H13NO4S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 1-(methanesulfonamido)cyclopentane-1-carboxylic acid
• Standard InChI: InChI=1S/C7H13NO4S/c1-13(11,12)8-7(6(9)10)4-2-3-5-7/h8H,2-5H2,1H3,(H,9,10)
• Standard InChI Key: KYGMYIZCEKUXGB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1(CCCC1)C(=O)O

Introduction

Cyclopentanecarboxylic acid, 1-[(methylsulfonyl)amino]-(9CI) is an organic compound with the molecular formula $C_7H_{13}NO_4S$. It is a derivative of cyclopentane carboxylic acid with a sulfonylamine functional group. This compound has garnered attention due to its potential applications in medicinal chemistry and material science.

Synthesis Methods:

• Reaction with Cyclopentanone:

  • Cyclopentanone reacts with formaldehyde and methylsulfonamide under anhydrous conditions to yield the compound.

• Alternative Method:

  • Using cyclopentanone and 2,2-dimethoxypropane in the presence of a Lewis acid catalyst, followed by treatment with methylsulfonamide.

Characterization Techniques:

• Infrared (IR) Spectroscopy: Identifies functional groups such as sulfonamide ($-SO_2NH-$) and carboxylic acid ($-COOH$).

• Nuclear Magnetic Resonance (NMR): Confirms the structure through hydrogen and carbon environments.

• Mass Spectrometry (MS): Verifies molecular weight and fragmentation patterns.

Analytical Methods

To ensure purity and identity, the following analytical methods are employed:

• High-Performance Liquid Chromatography (HPLC): Quantifies the compound in mixtures.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides detailed structural information.

• Capillary Electrophoresis: Measures ionic properties and purity.

Toxicity and Safety

Studies on animal models indicate low toxicity at standard doses:

Applications in Scientific Research

This compound is primarily used in:

• Medicinal Chemistry:

  • As a scaffold for designing anti-inflammatory or anticancer drugs.

• Material Science:

  • Potential use in creating sulfonamide-based polymers or coatings.

• Biological Studies:

  • Investigating enzyme inhibition mechanisms.

Current Research Trends

Recent studies focus on:

• Developing derivatives of cyclopentanecarboxylic acid for enhanced biological activity.

• Exploring its role as an inhibitor in enzymatic pathways related to cancer progression.